Cas no 27796-57-2 (Benzoic acid,3-methoxy-, 2-bromoethyl ester)
27796-57-2 structure
Product Name:Benzoic acid,3-methoxy-, 2-bromoethyl ester
CAS No:27796-57-2
MF:C10H11BrO3
MW:259.096542596817
CID:285543
PubChem ID:280397
Update Time:2025-04-19
Benzoic acid,3-methoxy-, 2-bromoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-methoxy-, 2-bromoethyl ester
- 2-bromoethyl 3-methoxybenzoate
- AC1L5S80
- AC1Q27ZA
- AG-J-01528
- AR-1D9605
- CTK4G0265
- NSC131999
- NSC-131999
- 27796-57-2
- DTXSID20299676
-
- Inchi: 1S/C10H11BrO3/c1-13-9-4-2-3-8(7-9)10(12)14-6-5-11/h2-4,7H,5-6H2,1H3
- InChI Key: AYGLAAMIOKSUMW-UHFFFAOYSA-N
- SMILES: BrCCOC(C1C=CC=C(C=1)OC)=O
Computed Properties
- Exact Mass: 257.98913
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 2.24690
Benzoic acid,3-methoxy-, 2-bromoethyl ester Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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